Cas no 391223-34-0 (4-bromo-2-fluoro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-bromo-2-fluoro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 391223-34-0
• MF: C₁₇H₁₂BrFN₂O₂S
• MW: 407.256785392761
• CID: 6191524
• PubChem ID: 4056319
• Update Time: 2025-06-29

4-bromo-2-fluoro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-ylbenzamide
• 4-bromo-2-fluoro-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide
• Oprea1_104439
• 391223-34-0
• F0161-0323
• AB00666955-01
• AKOS006603907
• 4-bromo-2-fluoro-N-(4-(2-methoxyphenyl)thiazol-2-yl)benzamide

• Inchi： 1S/C17H12BrFN2O2S/c1-23-15-5-3-2-4-12(15)14-9-24-17(20-14)21-16(22)11-7-6-10(18)8-13(11)19/h2-9H,1H3,(H,20,21,22)
• InChI Key： YOFIOJVNUNFAAD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(NC1=NC(=CS1)C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 405.97869g/mol
• Monoisotopic Mass: 405.97869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 79.5Ų

Additional information on 4-bromo-2-fluoro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-ylbenzamide

4-Bromo-2-Fluoro-N-4-(2-Methoxyphenyl)-1,3-Thiazol-2-ylbenzamide: A Comprehensive Overview

4-Bromo-2-fluoro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 391223-34-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications, particularly in the treatment of various diseases. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

Chemical Structure and Properties

The chemical structure of 4-bromo-2-fluoro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 391223-34-0) is defined by its molecular formula C₁₈H₁₄BrFN₂O₂S. The compound features a thiazole ring system fused to a benzamide moiety, with additional bromine and fluorine substituents. These functional groups contribute to the compound's unique physical and chemical properties, such as solubility, stability, and reactivity. The presence of the bromine and fluorine atoms also enhances the compound's ability to interact with biological targets, making it a valuable candidate for drug development.

Synthesis Methods

The synthesis of 4-bromo-2-fluoro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-ylbenzamide has been extensively studied in the literature. One common approach involves the reaction of 4-bromo-2-fluorobenzoyl chloride with 4-(2-methoxyphenyl)-1,3-thiazol-2-amine. This method typically proceeds via an amide bond formation reaction, which is facilitated by a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 4-dimethylaminopyridine (DMAP). The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

Biological Activities

4-Bromo-2-fluoro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-ylbenzamide has demonstrated a range of biological activities that make it an attractive target for further investigation. Studies have shown that this compound exhibits potent anti-inflammatory properties, which may be attributed to its ability to inhibit key enzymes involved in the inflammatory response. Additionally, it has been reported to possess antimicrobial activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

In recent years, there has been growing interest in the potential anticancer properties of 4-bromo-2-fluoro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-ylbenzamide. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in vitro and in vivo. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer.

Clinical Trials and Research Developments

The promising biological activities of 4-bromo-2-fluoro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-ylbenzamide have led to its evaluation in several preclinical and early-stage clinical trials. Initial results from these trials have been encouraging, with the compound showing good safety profiles and efficacy in treating specific diseases. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

In addition to its direct therapeutic applications, 4-bromo-2-fluoro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-ylbenzamide has also been explored as a lead compound for the development of novel drug candidates. Researchers are actively working on modifying its structure to enhance its potency and selectivity for specific targets. These efforts are expected to yield new derivatives with improved pharmacological properties.

Conclusion

4-Bromo-2-fluoro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 391223-34-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents for various diseases.